Cas no 380430-58-0 (4-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenylboronic Acid)

4-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenylboronic Acid structure
380430-58-0 structure
Product Name:4-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenylboronic Acid
CAS No:380430-58-0
MF:C10H11BO4
MW:206.002943277359
MDL:MFCD02179476
CID:304812
PubChem ID:5708389
Update Time:2025-04-19

4-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenylboronic Acid Chemical and Physical Properties

Names and Identifiers

    • [4-(E-3-METHOXY-3-OXO-1-PROPEN-1-YL)PHENYL]BORONIC ACID
    • 4-(trans-3-Methoxy-3-oxo-1-propen-1-yl)benzeneboronic acid
    • (4-(3-Methoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid
    • 2-Propenoicacid, 3-(4-boronophenyl)-, 1-methyl ester, (2E)-
    • 4-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenylboronic acid
    • 179942-50-8
    • SCHEMBL257714
    • CS-0176093
    • 380430-58-0
    • BS-25068
    • (E)-(4-(3-Methoxy-3-oxoprop-1-en-1-yl)phenyl)boronic acid
    • MFCD02179476
    • {4-[(1E)-3-methoxy-3-oxoprop-1-en-1-yl]phenyl}boronic acid
    • (E)-4-(3-methoxy-3-oxoprop-1-enyl)phenylboronic acid
    • [4-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenyl]boronicacid
    • F79906
    • [4-[(E)-3-methoxy-3-oxoprop-1-enyl]phenyl]boronic acid
    • METHYL 4-BORONOCINNAMATE
    • AKOS015850892
    • BIKAXBPCHWDATP-QPJJXVBHSA-N
    • DB-353766
    • 4-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenylboronic Acid
    • MDL: MFCD02179476
    • Inchi: 1S/C10H11BO4/c1-15-10(12)7-4-8-2-5-9(6-3-8)11(13)14/h2-7,13-14H,1H3/b7-4+
    • InChI Key: BIKAXBPCHWDATP-QPJJXVBHSA-N
    • SMILES: OB(C1C=CC(/C=C/C(=O)OC)=CC=1)O

Computed Properties

  • Exact Mass: 206.07500
  • Monoisotopic Mass: 206.0750390g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 232
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.8Ų

Experimental Properties

  • Color/Form: No date available
  • Density: 1.2±0.1 g/cm3
  • Melting Point: 234-240°C
  • Boiling Point: 393.7±44.0 °C at 760 mmHg
  • Flash Point: 191.9±28.4 °C
  • Refractive Index: 1.545
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 66.76000
  • LogP: -0.44740
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenylboronic Acid Security Information

4-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenylboronic Acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

4-(E-3-Methoxy-3-oxo-1-propen-1-yl)phenylboronic Acid Pricemore >>

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